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Compound of Interest

Compound Name: GS-829845

Cat. No.: B2794753

GS-829845 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and handling of GS-829845.

Solubility Data

The solubility of GS-829845 in various solvents is a critical factor for successful in vitro and in
vivo experiments. Below is a summary of the available solubility data.

Solvent Concentration Molarity Notes

Requires sonication

for complete

dissolution. Use of
DMSO 100 mg/mL 279.78 mM

fresh, non-

hygroscopic DMSO is

recommended.[1][2]

Note: For aqueous-based solutions for in vivo use, GS-829845 can be prepared as a
suspended solution. One protocol involves creating a 2.5 mg/mL suspension by first dissolving
the compound in DMSO and then mixing with PEG300, Tween-80, and saline.[1]

Experimental Protocols
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Preparation of a 100 mg/mL DMSO Stock Solution:

Weigh the desired amount of GS-829845 powder in a sterile container.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of
100 mg/mL.

Vortex the mixture briefly to suspend the powder.

Place the solution in an ultrasonic water bath and sonicate until the solution is clear and all
solid has dissolved.[1][2]

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months). Ensure the vials are sealed tightly to protect from moisture and
light.

Troubleshooting and FAQs

Here are some common issues and questions that may arise during the handling of GS-
829845.

Q1: My GS-829845 is not fully dissolving in DMSO.

Al: There are several potential reasons for incomplete dissolution:

Insufficient Sonication: GS-829845 requires ultrasonic treatment to fully dissolve in DMSO at
high concentrations. Ensure you are sonicating for an adequate amount of time until the
solution is clear.

Hygroscopic DMSO: DMSO readily absorbs moisture from the air. The presence of water
can significantly decrease the solubility of GS-829845. Always use newly opened or properly
stored anhydrous DMSO.

Concentration Too High: While the reported solubility is 100 mg/mL, variations in compound
purity or ambient conditions could slightly alter this. Try preparing a slightly more dilute
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solution.
Q2: Can | dissolve GS-829845 directly in agueous buffers like PBS?

A2: Direct dissolution in aqueous buffers is not recommended due to the low aqueous solubility
of GS-829845. For cell-based assays, it is standard practice to first prepare a concentrated
stock solution in DMSO and then dilute this stock into your aqueous culture medium. Ensure
the final concentration of DMSO in the medium is low (typically <0.1%) to avoid solvent-
induced cellular toxicity.

Q3: How should | store my GS-829845 stock solution?

A3: For optimal stability, stock solutions of GS-829845 in DMSO should be aliquoted and
stored frozen. Recommended storage conditions are:

e -20°C: for up to 1 month.

e -80°C: for up to 6 months. Avoid repeated freeze-thaw cycles as this can lead to degradation
of the compound. Keep solutions protected from light.

Q4: | see precipitation in my culture medium after adding the GS-829845 DMSO stock.

A4: This is likely due to the compound precipitating out of the aqueous solution upon dilution.
To mitigate this:

 Increase Mixing: Ensure rapid and thorough mixing of the DMSO stock into the aqueous
medium.

o Lower Final Concentration: The final concentration of GS-829845 in your experiment may be
exceeding its solubility limit in the agueous medium.

o Use a Carrier: For some applications, the use of a carrier solvent system or formulating as a
suspension might be necessary.

Visual Guides

GS-829845 Solution Preparation Workflow
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The following diagram outlines the recommended workflow for preparing a stock solution of

GS-829845.
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Caption: Workflow for preparing GS-829845 stock solution.
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GS-829845 is an active metabolite of Filgotinib and functions as a preferential inhibitor of
JAK1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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